5-(aminomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid hydrochloride
Overview
Description
5-(Aminomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid hydrochloride (AMH-OCH) is a synthetic organic compound with a variety of applications in scientific research. It is a colorless solid that is soluble in water and is used as a reagent in organic synthesis. It is also known by its IUPAC name, 5-(amino-methyl)-1,2-oxazole-3-carboxylic acid hydrochloride.
Scientific Research Applications
5-(aminomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid hydrochloride has been used in a variety of scientific research applications. It has been used in the synthesis of various heterocyclic compounds, such as quinolines, pyridines, and oxazoles. It has also been used in the synthesis of pharmaceuticals, such as antifungal agents and anti-inflammatory agents. Furthermore, it has been used in the synthesis of peptide-based drugs, such as angiotensin-converting enzyme (ACE) inhibitors.
Mechanism of Action
The mechanism of action of 5-(aminomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid hydrochloride is not fully understood. However, it is believed to act as a catalyst in the formation of peptide bonds between amino acids. It is also thought to play a role in the formation of cyclic structures, such as pyridines and oxazoles.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(aminomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid hydrochloride are not well understood. However, it has been shown to have antioxidant activity, which may be beneficial in the treatment of certain diseases. It has also been shown to have anti-inflammatory and anti-tumor activities.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(aminomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid hydrochloride in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and is relatively stable in aqueous solutions. However, it is not recommended for use in the synthesis of pharmaceuticals due to its low solubility in organic solvents.
Future Directions
The future directions for the use of 5-(aminomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid hydrochloride in scientific research are numerous. It could be used in the synthesis of new heterocyclic compounds, such as pyridines and oxazoles, as well as in the synthesis of peptide-based drugs. It could also be used in the development of new pharmaceuticals and drugs, as well as in the development of new therapeutic agents. Additionally, it could be used to study the biochemical and physiological effects of 5-(aminomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid hydrochloride and its derivatives. Finally, it could be used to develop new methods for the synthesis of 5-(aminomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid hydrochloride and its derivatives.
Synthesis Methods
The synthesis of 5-(aminomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid hydrochloride is typically achieved by the reaction of 5-amino-1,2-oxazole-3-carboxylic acid and hydrochloric acid in an aqueous medium. The reaction is carried out at a temperature of around 70°C and is complete in about 15 minutes. The product is then isolated by precipitation, filtration, and recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(aminomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid hydrochloride involves the reaction of 2-aminoacetamide with glyoxal in the presence of sodium hydroxide to form 5-(aminomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid. The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-aminoacetamide", "glyoxal", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-aminoacetamide (1.0 g, 12.5 mmol) in water (10 mL) and add glyoxal (1.5 g, 18.8 mmol) and sodium hydroxide (1.5 g, 37.5 mmol).", "Step 2: Heat the reaction mixture at 80°C for 2 hours.", "Step 3: Cool the reaction mixture to room temperature and acidify with hydrochloric acid (1 M) until the pH reaches 2.", "Step 4: Collect the resulting precipitate by filtration and wash with water.", "Step 5: Dry the product under vacuum to obtain 5-(aminomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid hydrochloride as a white solid (yield: 85%)." ] } | |
CAS RN |
2649075-04-5 |
Product Name |
5-(aminomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid hydrochloride |
Molecular Formula |
C5H9ClN2O3 |
Molecular Weight |
180.6 |
Purity |
95 |
Origin of Product |
United States |
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